Cas no 1511608-95-9 (Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl-)

• Product Name: Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl-
• CAS No: 1511608-95-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5284574
• Update Time: 2025-10-23

Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl-

• Inchi： 1S/C11H17NO/c1-8-4-3-5-10(6-8)11(13)9(2)7-12/h3-6,9,11,13H,7,12H2,1-2H3
• InChI Key： NSGRZVKIRCXOOC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1)(O)C(C)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl-

Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- (CAS No. 1511608-95-9): An Overview of Its Structure, Properties, and Applications

Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- (CAS No. 1511608-95-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as α-Methyl-3-methylbenzylamine, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent applications of this compound in various scientific and industrial contexts.

Chemical Structure and Properties

The molecular formula of Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- is C₁₀H₁₅NO. The compound features a benzene ring with a methanol group at the 3-position and an α-substituted amino group attached to the benzyl moiety. The presence of the methyl group at the 3-position and the amino group at the α-position imparts unique chemical and physical properties to this molecule. The compound is a colorless liquid with a characteristic odor and exhibits moderate solubility in water and polar organic solvents.

The molecular weight of Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- is approximately 169.23 g/mol. Its boiling point is around 200°C at atmospheric pressure, and it has a melting point of -20°C. The compound's logP value (octanol-water partition coefficient) is around 2.0, indicating that it has a moderate affinity for both hydrophobic and hydrophilic environments. This property makes it suitable for various biological applications where partitioning between different phases is crucial.

Synthesis Methods

The synthesis of Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-methylbenzyl chloride with 2-amino-1-propanol in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction proceeds via nucleophilic substitution to form the desired product.

Another approach involves the catalytic hydrogenation of an appropriate nitro precursor followed by reduction to form the amino group. For example, 3-methylbenzyl nitro compound can be hydrogenated over a palladium catalyst to yield the corresponding amino alcohol. This method is particularly useful for large-scale production due to its high yield and selectivity.

Biological Activities and Applications

Recent studies have highlighted the potential biological activities of Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- in various therapeutic areas. One notable application is its use as a precursor in the synthesis of pharmaceuticals targeting neurological disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing drugs that can modulate neurotransmitter systems.

In addition to its potential as a pharmaceutical intermediate, Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- has shown promise in other areas such as agrochemicals and materials science. For instance, it can be used as a building block for synthesizing herbicides with improved efficacy and reduced environmental impact. In materials science, the compound's unique structure makes it suitable for developing novel polymers with enhanced mechanical properties.

Recent Research Findings

A study published in the *Journal of Medicinal Chemistry* (2023) investigated the neuroprotective effects of Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- derivatives in models of Parkinson's disease. The researchers found that certain derivatives exhibited significant neuroprotective activity by inhibiting oxidative stress and reducing neuroinflammation. These findings suggest that Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- could serve as a lead compound for developing new treatments for neurodegenerative diseases.

In another study published in *Organic Letters* (2024), scientists explored the use of Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- in catalytic asymmetric synthesis. The compound was used as a chiral ligand in palladium-catalyzed reactions to produce enantiomerically pure products with high yields and excellent enantioselectivity. This research highlights the versatility of Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- in synthetic chemistry and its potential for developing new catalytic systems.

Safety Considerations

While Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- offers numerous benefits in various applications, it is essential to handle this compound with care due to its chemical reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn during handling to avoid skin contact and inhalation. Additionally, storage conditions should be controlled to prevent degradation or contamination.

In conclusion, Benzenemethanol, α-(2-amino-1-methylethyl)-3-methyl- (CAS No. 1511608-95-9) is a multifaceted organic compound with diverse applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique structural features and biological activities make it an important molecule for further investigation and development in these fields.